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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698 Get Quote

This technical guide provides a comprehensive overview of the safety data for EGTA
tetrasodium salt (CAS Number: 13368-13-3), intended for researchers, scientists, and drug

development professionals. The information is compiled from various Safety Data Sheets

(SDS) and toxicological study guidelines to ensure a thorough understanding of the safe

handling, storage, and emergency procedures related to this compound.

Core Safety Information
EGTA tetrasodium salt, a chelating agent with high affinity for calcium ions, is a white

crystalline powder.[1] While it is a valuable tool in research, particularly in buffer solutions

mimicking cellular environments, it is crucial to be aware of its potential hazards and handle it

with appropriate care.

Hazard Identification and Classification
EGTA tetrasodium salt is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to eye

irritation, with some potential for skin and respiratory irritation.

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

Signal Word: Warning[2]

Pictogram:[2]

Exclamation Mark

Toxicological Data
The toxicological profile of EGTA tetrasodium salt has been evaluated through various

studies, primarily focusing on acute oral toxicity, and dermal and eye irritation.

Quantitative Toxicity Data
Parameter Species Route Value

Classificati
on

Reference

LD50 Rat Oral

>1,780 -

<2,000 mg/kg

bw

Category 4 [3]

Skin Irritation Rabbit Dermal

Primary

Irritation

Index: 0.0

Non-irritant [4]

Eye Irritation Rabbit Ocular
Moderate

Irritant
Category 2A [1]

Experimental Protocols
The following sections outline the methodologies for the key toxicological experiments cited,

based on OECD guidelines.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is designed to assess the acute oral median lethal dose (LD50) of a substance.
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Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[5]

Animals are fasted prior to administration of the substance.[5]

Dose Administration: The test substance is administered in a single dose by gavage. The

initial dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body

weight).[6]

Stepwise Procedure: A group of three animals is dosed at the starting dose level. The

outcome (survival or death) determines the next step. If no mortality is observed, a higher

dose is used in another group of three animals. If mortality occurs, the test is repeated at a

lower dose level.[6]

Observation Period: Animals are observed for a period of 14 days for signs of toxicity and

mortality.[5] Body weight is recorded weekly.[5]

Endpoint: The test allows for the classification of the substance into a GHS acute toxicity

hazard category based on the observed mortality at different dose levels.[6]

Acute Dermal Irritation - OECD Guideline 404
This guideline details the procedure for assessing the potential of a substance to cause skin

irritation.

Methodology:

Test Animals: Healthy, young adult albino rabbits with intact skin are used.[7]

Test Substance Application: Approximately 24 hours before the test, the fur on the dorsal

area of the trunk is clipped.[7] 0.5 g of the test substance is applied to a small area of the

skin and covered with a gauze patch and a semi-occlusive dressing for a 4-hour exposure

period.[7][8]

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[7]
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Scoring: The reactions are scored on a scale of 0 to 4. The mean scores for each animal are

used to determine the primary irritation index and the classification of the substance.[4]

Acute Eye Irritation - OECD Guideline 405
This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.[9]

Test Substance Instillation: A single dose of the test substance (0.1 mL for liquids or not more

than 0.1 g for solids) is instilled into the conjunctival sac of one eye of the animal.[9] The

other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation for effects on

the cornea, iris, and conjunctiva.[10]

Scoring: Lesions are scored based on a standardized system. The scores are used to

classify the substance's eye irritation potential.[10]

Visualized Workflows and Procedures
The following diagrams illustrate key safety and experimental workflows.
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Exposure Route First Aid Action

Medical Attention

Inhalation Move to fresh air

Skin Contact Rinse skin with plenty of water

Eye Contact Rinse cautiously with water for several minutes

Ingestion Rinse mouth. Do NOT induce vomiting

Seek medical advice/attention

if irritation persists

Click to download full resolution via product page

Caption: First Aid Measures for EGTA Tetrasodium Salt Exposure.
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Handling EGTA Tetrasodium Salt

Use in a well-ventilated area
(e.g., fume hood)

Select Personal Protective Equipment

Wear safety glasses with side-shields or goggles Wear appropriate chemical-resistant gloves Wear laboratory coat Use a NIOSH-approved respirator if dust is generated

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Fire involving EGTA Tetrasodium Salt

Suitable Extinguishing Media Hazardous Combustion Products
(Nitrogen oxides, Carbon oxides)

Unsuitable Extinguishing Media
(No information available) Firefighter Protective Equipment

Self-Contained Breathing Apparatus (SCBA) Full protective clothing

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1368698?utm_src=pdf-body-img
https://www.benchchem.com/product/b1368698?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Fire-Fighting Procedures for EGTA Tetrasodium Salt.

Physical and Chemical Properties
A summary of the key physical and chemical properties of EGTA tetrasodium salt is provided

below.

Property Value Reference

CAS Number 13368-13-3 [11]

Molecular Formula C14H20N2Na4O10 [12]

Molecular Weight 468.27 g/mol [2]

Appearance White crystalline powder [1]

Solubility Soluble in water [13]

pKa
11.00 (for Ca2+ binding by

tetrabasic form)
[13]

Apparent pKa at pH 7 6.91 [13]

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[14]

Use in a well-ventilated area and avoid breathing dust.[14]

Do not eat, drink, or smoke when using this product.[14]

Wash hands thoroughly after handling.[14]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[11]

Protect from light.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1368698?utm_src=pdf-body
https://www.benchchem.com/product/b1368698?utm_src=pdf-body
https://www.eurogentec.com/assets/e4767cea-94bb-41c1-8ffa-890a44cbfb08/sds-en-as-84097-egta-tetrasodium-salt-ultrapure-grade-10-mm-solution.pdf
https://chemicalpoint.eu/product/egta-tetrasodium-salt/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17385~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:50:22~~Ethylenediaminetetraacetic%20acid%20tetrasodium%20salt%20hydrate~~
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://www.aatbio.com/products/egta-tetrasodium-salt-cas-13368-13-3
https://www.aatbio.com/products/egta-tetrasodium-salt-cas-13368-13-3
https://www.aatbio.com/products/egta-tetrasodium-salt-cas-13368-13-3
https://www.fishersci.com/store/msds?partNumber=BP121500&productDescription=EDTA+TETRASODIUM+SALT+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP121500&productDescription=EDTA+TETRASODIUM+SALT+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP121500&productDescription=EDTA+TETRASODIUM+SALT+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP121500&productDescription=EDTA+TETRASODIUM+SALT+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.eurogentec.com/assets/e4767cea-94bb-41c1-8ffa-890a44cbfb08/sds-en-as-84097-egta-tetrasodium-salt-ultrapure-grade-10-mm-solution.pdf
https://www.eurogentec.com/assets/e4767cea-94bb-41c1-8ffa-890a44cbfb08/sds-en-as-84097-egta-tetrasodium-salt-ultrapure-grade-10-mm-solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store away from incompatible materials such as strong oxidizing agents.[14]

Accidental Release Measures
Personal Precautions:

Use personal protective equipment as required.

Ensure adequate ventilation.

Avoid dust formation.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.

Methods for Cleaning Up:

Sweep up and shovel into suitable containers for disposal.

Avoid creating dust.

Clean the contaminated area thoroughly.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.

This guide is intended to provide comprehensive safety information for EGTA tetrasodium salt.

It is essential to consult the specific Safety Data Sheet provided by the supplier before use and

to always follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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